Cas no 100007-63-4 (Propanoic acid, 3-(2-amino-4-nitrophenoxy)-)

• Product Name: Propanoic acid, 3-(2-amino-4-nitrophenoxy)-
• CAS No: 100007-63-4
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 1124208
• Update Time: 2024-07-27

Propanoic acid, 3-(2-amino-4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(2-amino-4-nitrophenoxy)-

• Inchi： 1S/C9H10N2O5/c10-7-5-6(11(14)15)1-2-8(7)16-4-3-9(12)13/h1-2,5H,3-4,10H2,(H,12,13)
• InChI Key： DBKJWFWADQXVCS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOC1=CC=C([N+]([O-])=O)C=C1N

Computed Properties

• Exact Mass: 268.10598

Experimental Properties

• Density: 1.457±0.06 g/cm3(Predicted)
• Boiling Point: 460.4±30.0 °C(Predicted)
• PSA: 115.69
• pka: 4.06±0.10(Predicted)